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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557 Get Quote

An In-depth Technical Guide to 2-Methyl-2-
pentenal
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Methyl-2-pentenal (CAS No: 623-36-9), a key intermediate in organic synthesis

and a notable component in the flavor and fragrance industry. This document details its

structural characteristics, physicochemical parameters, reactivity, and established experimental

protocols for its synthesis.

General and Structural Information
2-Methyl-2-pentenal, also known as 2-Methylpent-2-enal, is an alpha,beta-unsaturated

aldehyde.[1] Its structure consists of a five-carbon chain with a methyl group at the second

carbon and a double bond between the second and third carbons. The presence of the

aldehyde functional group conjugated with a carbon-carbon double bond dictates its chemical

reactivity. It is found naturally as a volatile component in plants such as onions, chives, and

leeks.[1][2]

Table 1: Identifiers and Structural Details
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Identifier Value

IUPAC Name (E)-2-methylpent-2-enal[3]

CAS Number 623-36-9[4]

Molecular Formula C₆H₁₀O[5]

Molecular Weight 98.14 g/mol [5]

SMILES CCC=C(C)C=O[3]

InChI Key IDEYZABHVQLHAF-GQCTYLIASA-N

Physical Properties
2-Methyl-2-pentenal is a flammable, colorless to pale yellow liquid with a characteristic

powerful, grassy-green, and slightly fruity odor.[1][4] Its key physical properties are summarized

below.

Table 2: Quantitative Physical Properties
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Property Value Conditions

Melting Point -90 °C[1][6] -

Boiling Point 137-138 °C[1] @ 765 mmHg

134-136 °C[3] @ 760 mmHg

Density 0.86 g/mL[1] @ 25 °C

0.861 g/cm³[7] -

Flash Point 32 °C (89.6 °F)[6] Closed Cup

Refractive Index 1.45[1] @ 20 °C (n20/D)

Vapor Density 3.3 (Air = 1)[8] -

Water Solubility Insoluble (4710 mg/L est.)[8] @ 25 °C

Solubility
Soluble in alcohol and

dipropylene glycol[8]
-

Aroma Threshold 290 ppb[1] Recognition

Chemical Properties and Reactivity
The reactivity of 2-Methyl-2-pentenal is primarily governed by its alpha,beta-unsaturated

aldehyde functional group. This system allows for several key reaction types.

Aldol Condensation: The compound is synthesized via the self-condensation of

propionaldehyde, a classic example of an aldol condensation reaction.[1][2]

Hydrogenation: The double bond and the aldehyde group can be selectively or fully

hydrogenated. Catalytic hydrogenation over platinum, palladium, or copper catalysts has

been reported to yield 2-methylpentanal (the saturated aldehyde) or 2-methyl-1-pentanol (the

saturated alcohol).[9]

Nucleophilic Addition: The conjugated system is susceptible to 1,2-addition (at the carbonyl

carbon) and 1,4-addition (Michael addition at the beta-carbon).

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.
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Stability: 2-Methyl-2-pentenal is a flammable liquid and its vapors can form explosive

mixtures with air.[4] It should be stored in a cool, dry, and well-ventilated place away from

sources of ignition.[6]

Experimental Protocols
4.1 Synthesis via Aldol Condensation of Propionaldehyde

The most common method for preparing 2-Methyl-2-pentenal is the base-catalyzed self-aldol

condensation of propionaldehyde.[2][10] The reaction proceeds through an aldol addition to

form a β-hydroxy aldehyde, which then readily dehydrates to yield the α,β-unsaturated product.

Reactants

Catalyst

Reaction Steps

Products
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Aldol AdditionPropionaldehyde

Base (e.g., NaOH)

3-Hydroxy-2-methylpentanal
(Aldol Adduct)

Formation
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2-Methyl-2-pentenalFormation

Click to download full resolution via product page

Caption: Synthesis of 2-Methyl-2-pentenal via Aldol Condensation.

Methodology:

Reaction Setup: Propionaldehyde is used as the starting material. The reaction is typically

catalyzed by a base, such as an aqueous solution of sodium hydroxide (NaOH).[11] In some

procedures, an organic solvent like benzene may be used.[11][12]
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Catalysis: The reaction can be initiated by adding propionaldehyde dropwise to a solution

containing the catalyst at a controlled temperature, for instance, between 10-30 °C.[12][13]

Reaction: The mixture is stirred for a period ranging from 0.5 to 6 hours to allow for the

condensation and subsequent dehydration to occur.[12][13]

Workup: After the reaction is complete, the mixture is washed with water. The organic layer

containing the crude 2-Methyl-2-pentenal is then separated from the aqueous layer.[10][13]

Purification: The final product is purified by fractional distillation under reduced pressure to

isolate 2-Methyl-2-pentenal from unreacted starting material and byproducts.[10]

One study using an anion exchange resin as the catalyst at 30 °C for 2 hours reported a yield

of 93.54%.[12] Industrial preparations using NaOH as a catalyst report yields around 80%.[11]

Spectroscopic Data
Characterization of 2-Methyl-2-pentenal is typically performed using standard spectroscopic

methods.

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectra are used to confirm the

structure, including the presence of the aldehyde proton, vinyl proton, and the specific

arrangement of methyl and ethyl groups. Spectral data is available for viewing in public

databases.[14]

Infrared (IR) Spectroscopy: IR spectra will show characteristic absorption bands for the C=O

stretch of the conjugated aldehyde (typically around 1685-1665 cm⁻¹) and the C=C stretch

(around 1640-1620 cm⁻¹).

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine

the molecular weight and fragmentation pattern, which is available on the NIST WebBook.

[15]

Safety and Handling
2-Methyl-2-pentenal is a hazardous substance requiring careful handling.[4]
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Hazards: It is a flammable liquid and vapor (H226).[4] It is toxic if inhaled (H331), may cause

an allergic skin reaction (H317), and causes serious eye damage (H318).[4] It is also harmful

to aquatic life with long-lasting effects (H412).[4]

Precautions: Use only in a well-ventilated area and with appropriate personal protective

equipment (PPE), including gloves, eye/face protection, and respiratory protection.[6][9]

Keep away from heat, sparks, open flames, and hot surfaces.[4] Ground and bond

containers and receiving equipment to prevent static discharge.[16]

Storage: Store in a cool, tightly closed container in a dry and well-ventilated place.[6]
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Caption: General Experimental Workflow for Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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